Cas no 104505-72-8 (2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2E)-)

2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2E)- structure
104505-72-8 structure
Product Name:2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2E)-
CAS No:104505-72-8
MF:C15H11NOS
MW:253.318942308426
CID:1143409
Update Time:2024-07-27

2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazin-3(4H)-one, 2-(phenylmethylene)-, (2E)-
    • Inchi: 1S/C15H11NOS/c17-15-14(10-11-6-2-1-3-7-11)18-13-9-5-4-8-12(13)16-15/h1-10H,(H,16,17)/b14-10+
    • InChI Key: DOQUSBFMNDTPGT-GXDHUFHOSA-N
    • SMILES: S1C2=CC=CC=C2NC(=O)/C/1=C\C1=CC=CC=C1

Computed Properties

  • Exact Mass: 116.01092

Experimental Properties

  • Density: 1.292±0.06 g/cm3(Predicted)
  • Melting Point: 204-205 °C(Solv: acetonitrile (75-05-8))
  • Boiling Point: 480.8±45.0 °C(Predicted)
  • PSA: 74.6
  • pka: 12.79±0.20(Predicted)

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